Cas no 6404-60-0 (Benzenesulfonic acid, 2,2'-(1,2-ethanediyl)bis[5-nitro-)

• Product Name: Benzenesulfonic acid, 2,2'-(1,2-ethanediyl)bis[5-nitro-
• CAS No: 6404-60-0
• MF: C₁₄H₁₂N₂O₁₀S₂
• MW: 432.382481575012
• CID: 425067
• Update Time: 2024-01-29

Benzenesulfonic acid, 2,2'-(1,2-ethanediyl)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,2'-(1,2-ethanediyl)bis[5-nitro-

• Inchi： 1S/C14H12N2O10S2/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26/h3-8H,1-2H2,(H,21,22,23)(H,24,25,26)
• InChI Key： HIWGPUSFNWIYHO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1S(O)(=O)=O)CC1=CC=C([N+]([O-])=O)C=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 431.99336

Experimental Properties

• Density: 1.714±0.06 g/cm3(Predicted)
• PSA: 195.02
• pka: -1.51±0.36(Predicted)